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Compound of Interest

Compound Name: Carvacryl methyl ether

Cat. No.: B1346814

Essential Safety and Handling Guide for
Carvacryl Methyl Ether

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of Carvacryl methyl ether in a laboratory setting. It is intended
for researchers, scientists, and drug development professionals to ensure safe and compliant
use of this chemical.

Immediate Safety and Personal Protective
Equipment (PPE)

When handling Carvacryl methyl ether, a comprehensive approach to personal protection is
crucial to minimize exposure and ensure safety. The following table summarizes the required
PPE.
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Protection Type

Required Equipment

Specifications and Rationale

Eye and Face Protection

Safety Goggles or a Face
Shield

Must be worn at all times to
protect against splashes.
Standard safety glasses are

not sufficient.

Skin Protection

Chemical-Resistant Gloves

Nitrile or neoprene gloves are
recommended for splash
protection. For prolonged
contact, consider heavier-duty
gloves. Always inspect gloves
for degradation or punctures
before use and replace them

immediately if contaminated.

Laboratory Coat

A flame-resistant lab coat
should be worn to protect

against splashes and spills.

Closed-Toe Shoes

Footwear that fully covers the
feet is mandatory to protect

against spills.

Respiratory Protection

NIOSH-Approved Respirator
with Organic Vapor Cartridges

Required when working
outside of a certified chemical
fume hood, during large-
volume transfers, or when
there is a potential for
inhalation exposure. A full-face
respirator may be necessary if
eye and respiratory protection
are both required and splash

hazards are significant.

Operational Plan: Step-by-Step Handling

Procedures
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Adherence to a strict operational workflow is essential for the safe handling of Carvacryl
methyl ether.

1. Preparation and Engineering Controls:

e Always handle Carvacryl methyl ether in a well-ventilated area, preferably within a certified
chemical fume hood.

e Ensure that a safety shower and eyewash station are readily accessible and unobstructed.

o Assemble all necessary equipment and reagents before beginning work to minimize
movement and potential for spills.

2. Donning Personal Protective Equipment (PPE):

o Put on alab coat and closed-toe shoes.

e Don safety goggles or a face shield.

o Wear the appropriate chemical-resistant gloves.

3. Handling and Use:

o Carefully open the container, avoiding splashes.

o Use appropriate tools (e.g., pipettes, spatulas) to transfer the chemical.

o Keep containers of Carvacryl methyl ether closed when not in use to minimize the release
of vapors.

4. Post-Handling:
o Decontaminate any surfaces that may have come into contact with the chemical.
» Properly remove and dispose of contaminated gloves.

e Wash hands thoroughly with soap and water after handling the chemical, even if gloves were

worn.
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5. Storage:

o Store Carvacryl methyl ether in a tightly sealed container in a cool, dry, and well-ventilated
area.

» Store away from incompatible materials such as strong oxidizing agents.

Disposal Plan: Managing Carvacryl Methyl Ether
Waste

Proper disposal of Carvacryl methyl ether and contaminated materials is critical to prevent
environmental contamination and ensure regulatory compliance.

. Waste Segregation and Collection:

Collect all liquid waste containing Carvacryl methyl ether in a designated, properly labeled,
and sealed waste container.[1][2]

The waste container should be made of a material compatible with organic solvents.
Do not mix Carvacryl methyl ether waste with incompatible chemicals.
. Solid Waste:

Dispose of any solid waste contaminated with Carvacryl methyl ether (e.g., paper towels,
gloves, pipette tips) in a separate, labeled solid waste container.[1]

. Labeling:

Clearly label all waste containers with "Hazardous Waste," the full chemical name
("Carvacryl methyl ether"), and any other components of the waste stream.[2]

. Storage of Waste:
Store waste containers in a designated satellite accumulation area within the laboratory.

Ensure waste containers are kept closed except when adding waste.[2]
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5. Final Disposal:

» Arrange for the disposal of all hazardous waste through your institution's Environmental
Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.[1][2]

e Never dispose of Carvacryl methyl ether down the drain.[1][2]

Quantitative Data Summary

The following table provides key quantitative data for Carvacryl methyl ether.

Property Value Source
CAS Number 6379-73-3 [3]
Molecular Formula C11H160 [3]
Molecular Weight 164.24 g/mol [4]
Density 0.936 g/mL at 20°C

Boiling Point 217.7°C at 760 mmHg

Flash Point 75°C

Experimental Workflow: Safe Handling of Carvacryl
Methyl Ether
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Caption: Workflow for the safe handling of Carvacryl methyl ether.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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